Cas no 84539-40-2 (3-Bromo-4-(dimethylamino)pyridine 1-oxide)

3-Bromo-4-(dimethylamino)pyridine 1-oxide structure
84539-40-2 structure
Product Name:3-Bromo-4-(dimethylamino)pyridine 1-oxide
CAS No:84539-40-2
MF:C7H9BrN2O
MW:217.063160657883
CID:1094059
PubChem ID:13098202
Update Time:2025-04-20

3-Bromo-4-(dimethylamino)pyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-(dimethylamino)pyridine 1-oxide
    • 3-bromo-N,N-dimethyl-1-oxidopyridin-1-ium-4-amine
    • 84539-40-2
    • AKOS022188702
    • Inchi: 1S/C7H9BrN2O/c1-9(2)7-3-4-10(11)5-6(7)8/h3-5H,1-2H3
    • InChI Key: UQKZKHKUBGLPHK-UHFFFAOYSA-N
    • SMILES: BrC1C=[N+](C=CC=1N(C)C)[O-]

Computed Properties

  • Exact Mass: 215.98983g/mol
  • Monoisotopic Mass: 215.98983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 28.7Ų

3-Bromo-4-(dimethylamino)pyridine 1-oxide Related Literature

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